2-Bromo-4-(difluoromethyl)thiophene
Overview
Description
“2-Bromo-4-(difluoromethyl)thiophene” is a substance used in laboratory chemicals, the manufacture of substances, and scientific research and development . It has the molecular formula C5H3BrF2S .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a thiophene ring with bromine and difluoromethyl groups attached . The InChI code for this compound is 1S/C5H4BrF2S/c6-4-1-3(2-9-4)5(7)8/h1-2,5,9H .Physical And Chemical Properties Analysis
“this compound” is a mono-constituent substance with a molecular weight of 213.05 g/mol . It is stored at temperatures between 2-8°C .Scientific Research Applications
Optical Properties in Polythiophenes
Postfunctionalization of poly(3-hexylthiophene) (P3HT) with various functional groups, including bromo, has been studied to understand the effects on optical and photophysical properties of 3,4-disubstituted poly(thiophene)s. This research highlights the influence of these functional groups on the fluorescence yield and solid-state fluorescence of polythiophenes (Li, Vamvounis, & Holdcroft, 2002).
Synthesis and Pharmacological Aspects
The synthesis of various thiophene derivatives through Suzuki cross-coupling reactions has been explored, demonstrating the significant impact of different substituents, including bromo, on the properties of the new products. These studies have also assessed the potential pharmacological applications of these thiophene molecules, including their biofilm inhibition and anti-thrombolytic activities (Ikram et al., 2015).
Electronic and Vibrational Spectroscopy
Research involving thiophene derivatives, such as 3-bromo-2-methyl-5-(4-nitrophenyl)thiophene, focuses on their electronic properties and vibrational spectra. This includes studies using techniques like nuclear magnetic resonance (NMR) and Fourier transform infrared spectroscopy (FT-IR), offering insights into the electronic structure and reactivity of these compounds (Balakit et al., 2017).
Electropolymerization and Device Applications
The electropolymerization of functionalized thiophenes, such as 3-bromo-4-methoxythiophene, has been investigated for applications in electronic devices. Studies on the electrochromic properties and potential device applications of these polymers highlight their relevance in material science and electronics (Cihaner & Önal, 2007).
Photostabilizers for Poly(Vinyl Chloride)
New thiophenes have been synthesized and evaluated as photostabilizers for poly(vinyl chloride) (PVC), demonstrating their potential in improving the durability and lifespan of PVC materials against UV radiation and photodegradation (Balakit et al., 2015).
Safety and Hazards
“2-Bromo-4-(difluoromethyl)thiophene” is classified as Acute Tox. 4 (Oral), Skin Corr. 1B, Eye Dam. 1, STOT SE 3 according to GHS-US classification . It is harmful if swallowed, causes severe skin burns and eye damage, and may cause respiratory irritation . Safety measures include not breathing fumes, mist, spray, vapors, washing skin thoroughly after handling, not eating, drinking or smoking when using this product, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
2-bromo-4-(difluoromethyl)thiophene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BrF2S/c6-4-1-3(2-9-4)5(7)8/h1-2,5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KCSSVIYXNFPGRH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC=C1C(F)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BrF2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201293785 |
Source
|
| Record name | 2-Bromo-4-(difluoromethyl)thiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201293785 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1426290-09-6 |
Source
|
| Record name | 2-Bromo-4-(difluoromethyl)thiophene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1426290-09-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Bromo-4-(difluoromethyl)thiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201293785 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-bromo-4-(difluoromethyl)thiophene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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